Cas no 2165118-16-9 (5-(2-fluoro-4-methylphenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2-fluoro-4-methylphenyl)-1,3-oxazolidin-2-one
• CAS No: 2165118-16-9
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 6402363
• PubChem ID: 165680267
• Update Time: 2025-08-10

5-(2-fluoro-4-methylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-4-methylphenyl)-1,3-oxazolidin-2-one
• EN300-1786341
• 2165118-16-9

• Inchi： 1S/C10H10FNO2/c1-6-2-3-7(8(11)4-6)9-5-12-10(13)14-9/h2-4,9H,5H2,1H3,(H,12,13)
• InChI Key： NGPMWNLYJNKXPU-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1CNC(=O)O1

Computed Properties

• Exact Mass: 195.06955672g/mol
• Monoisotopic Mass: 195.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-(2-fluoro-4-methylphenyl)-1,3-oxazolidin-2-one

Introduction to 5-(2-fluoro-4-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 2165118-16-9)

5-(2-fluoro-4-methylphenyl)-1,3-oxazolidin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound belongs to the oxazolidinone class, which has garnered considerable attention due to its versatile applications in medicinal chemistry. The presence of both fluoro and methyl substituents on the aromatic ring enhances its pharmacological potential, making it a valuable scaffold for drug development.

The chemical structure of 5-(2-fluoro-4-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 2165118-16-9) consists of a five-membered oxazolidinone ring fused with a benzene ring substituted at positions 2 and 4. The fluoro group at the 2-position contributes to the compound's lipophilicity and metabolic stability, while the methyl group at the 4-position influences its electronic properties and binding affinity. These structural features make it an attractive candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in oxazolidinone derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The fluoro substituent, in particular, has been shown to enhance the binding affinity of small molecules to biological targets, thereby improving their efficacy. This property has been leveraged in the design of drugs that require precise targeting and high selectivity.

One of the most compelling aspects of 5-(2-fluoro-4-methylphenyl)-1,3-oxazolidin-2-one is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have utilized this compound as a building block to develop novel molecules with enhanced pharmacological profiles. For instance, its incorporation into kinase inhibitors has shown promise in preclinical studies, where it demonstrated effective inhibition of target enzymes with minimal off-target effects.

The synthesis of 5-(2-fluoro-4-methylphenyl)-1,3-oxazolidin-2-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro and methyl groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research and development purposes.

Recent studies have highlighted the potential of 5-(2-fluoro-4-methylphenyl)-1,3-oxazolidin-2-one as a scaffold for drug discovery against emerging infectious diseases. The increasing prevalence of drug-resistant pathogens has necessitated the development of new therapeutic strategies. Oxazolidinone derivatives have emerged as promising candidates due to their ability to disrupt essential bacterial processes while maintaining low toxicity towards host cells.

The pharmacokinetic properties of 5-(2-fluoro-4-methylphenyl)-1,3-oxazolidin-2-one have also been extensively studied. Its favorable solubility profile and metabolic stability contribute to its potential as an oral therapeutic agent. Additionally, the presence of both fluoro and methyl substituents enhances its bioavailability, ensuring that it can reach target sites in sufficient concentrations to exert its desired effects.

In conclusion, 5-(2-fluoro-4-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 2165118-16-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable tool for drug development across multiple therapeutic areas. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutics.